Ethyl 4-[3-(4-ethylphenoxy)phenyl]-1-hydroxy-2-oxopyrrolidine-3-carboxylate

• IUPAC Name: ethyl 4-[3-(4-ethylphenoxy)phenyl]-1-hydroxy-2-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C21H23NO5/c1-3-14-8-10-16(11-9-14)27-17-7-5-6-15(12-17)18-13-22(25)20(23)19(18)21(24)26-4-2/h5-12,18-19,25H,3-4,13H2,1-2H3
• InChI Key: PCABVTNIDXAZMY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OC2=CC=CC(=C2)C3CN(C(=O)C3C(=O)OCC)O
• Molecular Formula: C21H23NO5
• Molecular Weight: 369.4 g/mol

Description

Ethyl 4-[3-(4-ethylphenoxy)phenyl]-1-hydroxy-2-oxopyrrolidine-3-carboxylate is a chemical compound with the molecular formula C21H23NO5. It has a molecular weight of 369.41102.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis involved the reaction of substituted aldehyde, ethyl acetoacetate, and urea in ethanol, treated with concentrated hydrochloric acid and heated to reflux.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the search results. The molecular weight is 369.41, but other properties such as melting point, boiling point, solubility, and stability are not provided.

Scientific Research Applications

Reactions and Syntheses

• Chemical Reactions and Derivatives : Research demonstrates various reactions involving ethyl carboxylates and their derivatives, highlighting their potential in synthesizing complex organic molecules. For instance, reactions of ethyl pyridine carboxylates with O- and N-nucleophiles have been explored, producing compounds that may serve as intermediates in further chemical syntheses (Gadzhili et al., 2015).

• Phosphine-Catalyzed Annulation : A study on the phosphine-catalyzed [4 + 2] annulation involving ethyl 2-methyl-2,3-butadienoate showcases the creation of highly functionalized tetrahydropyridines, indicating the utility of ethyl carboxylates in facilitating complex ring-forming reactions with regioselectivity and excellent yields (Zhu et al., 2003).

Structural Analysis and Properties

• X-Ray Structural Analysis : Studies have conducted single crystal X-ray structural analyses of ethyl carboxylate derivatives, providing detailed insights into their molecular geometries and supramolecular aggregation. This research underlines the importance of structural analysis in understanding the physical and chemical properties of such compounds (Ramazani et al., 2019).

• DFT Studies : Computational methods, like Density Functional Theory (DFT), have been utilized to study the electronic structure and chemical shifts in ethyl carboxylate derivatives. Such studies provide a theoretical basis for predicting reactivity and properties, which is crucial for designing new materials and drugs (Ahankar et al., 2021).